Cas no 1361859-73-5 (3-(2,5-Dichlorophenyl)-2-fluoro-5-iodopyridine)

• Product Name: 3-(2,5-Dichlorophenyl)-2-fluoro-5-iodopyridine
• CAS No: 1361859-73-5
• MF: C₁₁H₅Cl₂FIN
• MW: 367.972976446152
• CID: 4922801
• Update Time: 2025-06-07

3-(2,5-Dichlorophenyl)-2-fluoro-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-Dichlorophenyl)-2-fluoro-5-iodopyridine

• Inchi： 1S/C11H5Cl2FIN/c12-6-1-2-10(13)8(3-6)9-4-7(15)5-16-11(9)14/h1-5H
• InChI Key： BRRXSNGZBBDEDR-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1)C1C=C(C=CC=1Cl)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• XLogP3: 4.8
• Topological Polar Surface Area: 12.9

Additional information on 3-(2,5-Dichlorophenyl)-2-fluoro-5-iodopyridine

Introduction to 3-(2,5-Dichlorophenyl)-2-fluoro-5-iodopyridine (CAS No. 1361859-73-5)

3-(2,5-Dichlorophenyl)-2-fluoro-5-iodopyridine, a compound with the CAS number 1361859-73-5, is a versatile and highly studied molecule in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a 2,5-dichlorophenyl group, a fluorine atom, and an iodine atom. These functional groups contribute to the compound's diverse chemical properties and potential biological activities.

The synthesis of 3-(2,5-Dichlorophenyl)-2-fluoro-5-iodopyridine has been extensively explored in recent years due to its potential applications in drug discovery and development. The iodine substituent on the pyridine ring makes this compound particularly interesting for radiolabeling studies and as a precursor for the synthesis of other biologically active molecules. The presence of halogens such as chlorine and fluorine also enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

In the context of medicinal chemistry, 3-(2,5-Dichlorophenyl)-2-fluoro-5-iodopyridine has shown promise in various therapeutic areas. For instance, recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in cancer pathways. One notable example is its ability to inhibit the activity of kinases, which are key targets in cancer therapy. The compound's structure allows it to form stable complexes with these enzymes, thereby disrupting their function and potentially leading to cell death in cancer cells.

Beyond its direct therapeutic applications, 3-(2,5-Dichlorophenyl)-2-fluoro-5-iodopyridine has also been investigated for its use as a radiotracer in positron emission tomography (PET) imaging. The iodine-124 isotope can be incorporated into the molecule, making it useful for non-invasive imaging of various biological processes. This application is particularly valuable in oncology for monitoring tumor progression and response to treatment.

The pharmacokinetic properties of 3-(2,5-Dichlorophenyl)-2-fluoro-5-iodopyridine have been extensively studied to understand its behavior in biological systems. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its lipophilic nature facilitates efficient absorption through biological membranes, while the presence of halogens helps to stabilize the molecule against metabolic degradation. These properties make it an attractive candidate for further development as a therapeutic agent.

In addition to its potential as a drug candidate, 3-(2,5-Dichlorophenyl)-2-fluoro-5-iodopyridine has also been used as a building block in combinatorial chemistry and high-throughput screening (HTS) assays. Its modular structure allows for easy modification and functionalization, enabling researchers to rapidly generate libraries of related compounds for testing against various biological targets. This approach has led to the discovery of several novel compounds with improved potency and selectivity.

The safety profile of 3-(2,5-Dichlorophenyl)-2-fluoro-5-iodopyridine is another important aspect that has been thoroughly evaluated. Preclinical studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 3-(2,5-Dichlorophenyl)-2-fluoro-5-iodopyridine (CAS No. 1361859-73-5) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable chemical properties make it an attractive candidate for further development as a therapeutic agent or radiotracer. Continued research into this compound is likely to yield valuable insights into its mechanisms of action and potential clinical applications.